Cas no 13484-38-3 (1-(2-ETHOXYETHYL)PIPERAZINE)

• Product Name: 1-(2-ETHOXYETHYL)PIPERAZINE
• CAS No: 13484-38-3
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• MDL: MFCD01320899
• CID: 221662
• PubChem ID: 24880330
• Update Time: 2025-11-02

1-(2-ETHOXYETHYL)PIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-ETHOXYETHYL)PIPERAZINE
• 1-(2-Ethoxy-ethyl)-piperazine
• Piperazine,1-(2-ethoxyethyl)-
• 1-[2-(Ethyloxy)ethyl]piperazine
• RARECHEM AH CK 0099
• ethoxyethylpiperazine
• Piperazine, 1-(2-ethoxyethyl)- (7CI,8CI,9CI)
• 1-(2-Ethoxyethyl)piperazine,98%
• 1-(2-Ethoxyethyl)piperazine 97%
• 1-(2-Ethoxyethyl)piperazine ,97%
• PS-5838
• 1-(2-ethoxy-ethyl)piperazine
• SY063198
• EN300-70951
• 1-(2-Ethoxyethyl)-piperazine
• AKOS009158923
• TXQLUKMSYDOGDH-UHFFFAOYSA-N
• DTXSID80370415
• 4-(2-Ethoxy-ethyl)-piperazine
• 13484-38-3
• MFCD01320899
• A26638
• 4-(2-ethoxyethyl)piperazine
• F2169-0416
• SCHEMBL92631
• FT-0636901
• 1-(2-Ethoxyethyl)piperazine, 97%
• Z385435684
• DTXCID10321450
• DB-017115
• A10343

• MDL： MFCD01320899
• Inchi： 1S/C8H18N2O/c1-2-11-8-7-10-5-3-9-4-6-10/h9H,2-8H2,1H3
• InChI Key： TXQLUKMSYDOGDH-UHFFFAOYSA-N
• SMILES： O(CC)CCN1CCNCC1

Computed Properties

• Exact Mass: 158.14200
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 92.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.928±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-117 ºC
• Boiling Point: 224-225 °C(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.4690(lit.)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 24.50000
• LogP: 0.19480
• Solubility: Not determined

1-(2-ETHOXYETHYL)PIPERAZINE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S16-S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2-ETHOXYETHYL)PIPERAZINE

Comprehensive Guide to 1-(2-ETHOXYETHYL)PIPERAZINE (CAS No. 13484-38-3): Properties, Applications, and Industry Trends

1-(2-ETHOXYETHYL)PIPERAZINE (CAS No. 13484-38-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This piperazine derivative features an ethoxyethyl side chain, which enhances its solubility and reactivity, making it valuable for synthetic applications. Researchers and manufacturers frequently search for "1-(2-ETHOXYETHYL)PIPERAZINE synthesis" or "CAS 13484-38-3 suppliers," reflecting its growing demand in niche markets.

The compound’s molecular structure (C₈H₁₈N₂O) combines a piperazine ring with an ethoxyethyl group, offering balanced polarity and stability. This design is pivotal for applications like pharmaceutical intermediates, where controlled reactivity is essential. Recent studies highlight its role in developing bioactive molecules, aligning with trends in "green chemistry" and "sustainable synthesis." Users often inquire about "1-(2-ETHOXYETHYL)PIPERAZINE solubility" or "safety data," underscoring the need for precise technical documentation.

In the pharmaceutical sector, 1-(2-ETHOXYETHYL)PIPERAZINE serves as a building block for drugs targeting neurological and metabolic disorders. Its ethoxyethyl moiety improves bioavailability, a key focus in "drug delivery optimization" searches. Meanwhile, industrial applications include corrosion inhibitors and polyurethane catalysts, topics frequently linked to "high-performance additives." The compound’s versatility is further explored in peer-reviewed journals, often under queries like "CAS 13484-38-3 research papers."

From a regulatory standpoint, 1-(2-ETHOXYETHYL)PIPERAZINE complies with major chemical inventories (e.g., TSCA, EINECS). However, users should verify "local compliance guidelines" due to evolving standards. Analytical methods such as HPLC and GC-MS are recommended for purity verification, a frequent concern in "quality control" discussions. Storage recommendations typically include cool, dry conditions to prevent degradation.

Emerging trends like "AI-driven molecular design" and "circular economy in chemicals" highlight opportunities to optimize 1-(2-ETHOXYETHYL)PIPERAZINE production. Startups and academia are investigating its potential in "catalysis" and "material science," often documented in patents. For buyers, terms like "bulk pricing" or "custom synthesis" are critical, reflecting commercial priorities.

In summary, 1-(2-ETHOXYETHYL)PIPERAZINE (CAS No. 13484-38-3) bridges multiple industries with its adaptable chemistry. Its relevance in "life sciences" and "industrial applications" ensures sustained interest, while advancements in "synthetic methodologies" promise future innovations. Professionals are encouraged to monitor "technical datasheets" and "market reports" for updates on this dynamic compound.